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Compound of Interest

Compound Name: 5-(4-Methylphenyl)-1,3-oxazole

Cat. No.: B126241

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 5-(4-
Methylphenyl)-1,3-oxazole (CAS No. 143659-19-2). Adherence to these guidelines is crucial
to ensure personnel safety and maintain the integrity of the compound.

Physicochemical and Safety Data

Proper handling and storage protocols are informed by the physicochemical and hazard
properties of a substance. The following tables summarize the available data for 5-(4-
Methylphenyl)-1,3-oxazole.

Table 1: Physicochemical Properties of 5-(4-Methylphenyl)-1,3-oxazole
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Property Value Source
ChemScene[1], Sigma-
CAS Number 143659-19-2 _
Aldrich[2]
ChemScene[1], Sigma-
Molecular Formula C10HoNO )
Aldrich[2]
Molecular Weight 159.18 g/mol ChemScene([1]
5-(p-Tolyl)oxazole, 4-(1,3- Sigma-Aldrich[2],
Synonyms PR
Oxazol-5-yl)toluene CymitQuimica
) Solid, low-melting solid, or Sigma-Aldrich[2],
Physical Form ) o
yellow crystalline powder CymitQuimica
Purity >97% ChemScenel[1]
Topological Polar Surface Area
26.03 A2 ChemScenel[1]
(TPSA)
logP (octanol-water partition
o 2.65002 ChemScene[1]
coefficient)
Hydrogen Bond Acceptors 2 ChemScenel[1]
Hydrogen Bond Donors 0 ChemScene[1]
Rotatable Bonds 1 ChemScene([1]

Table 2: Hazard Identification and Safety Precautions
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Category Information Source
GHS Pictogram GHSO07 (Exclamation Mark) Sigma-Aldrich[2]
Signal Word Warning Sigma-Aldrich[2]

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

Sigma-Aldrich[2]

Precautionary Statements

(Prevention)

P261: Avoid breathing
dust/fumes/gas/mist/vapors/spr
ay.P264: Wash skin thoroughly
after handling.P271: Use only
outdoors or in a well-ventilated
area.P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

Sigma-Aldrich[2]

Precautionary Statements

(Response)

P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.P304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable
for
breathing.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.P312: Call a
POISON CENTER or doctor if

you feel unwell.

Sigma-Aldrich[2]

Precautionary Statements

(Storage)

P403+P233: Store in a well-
ventilated place. Keep
container tightly closed.P405:

Store locked up.

Sigma-Aldrich[2]
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P501: Dispose of

Precautionary Statements ] ] ]
contents/container to an Sigma-Aldrich[2], ECHEMI[3]

(Disposal) ]
approved waste disposal plant.

Handling and Storage Procedures

The following protocols are based on the known hazards of 5-(4-Methylphenyl)-1,3-oxazole
and general best practices for handling chemical irritants in a laboratory setting.[4][5][6]

Personal Protective Equipment (PPE)

A critical aspect of safe handling is the consistent use of appropriate PPE. The minimum
required PPE when working with 5-(4-Methylphenyl)-1,3-oxazole includes:

o Eye Protection: Chemical safety goggles. A face shield should be worn in situations with a
higher risk of splashing.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Consult the glove
manufacturer's compatibility chart.

o Body Protection: A flame-retardant laboratory coat and an apron as needed.

o Footwear: Closed-toe shoes.

Required Personal Protective Equipment (PPE)

Before Handling Don { Chemical Safety Goggles H Chemical-Resistant Gloves H Lab Coat H Closed-Toe Shoes )— Proceed with Handling

Click to download full resolution via product page

Personal Protective Equipment Workflow.

Storage Protocol
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Proper storage is essential for maintaining the stability of the compound and preventing
accidental exposure.

o Container: Store in a tightly sealed, clearly labeled container.[5]

e Location: Keep in a cool, dry, and well-ventilated area.[5] Store below eye level to minimize
the risk of spills to the face.[6]

e Incompatibilities: Store away from strong oxidizing agents and other incompatible materials
as indicated by safety data sheets for similar compounds.

e Environment: Protect from moisture and direct sunlight.

General Handling Protocol

Due to its irritant properties, 5-(4-Methylphenyl)-1,3-oxazole should be handled with care.

» Ventilation: All handling of the solid compound or its solutions should be performed in a
certified chemical fume hood.[6][7]

o Dispensing: When weighing the solid, do not dispense it directly onto a balance in the open
lab.[7] Instead, pre-tare a sealed container, transfer the desired amount of the compound
into the container inside the fume hood, and then re-seal and weigh.[7]

e Hygiene: Wash hands thoroughly with soap and water after handling.[7] Avoid touching your
face, personal items, or lab equipment with gloved hands.[8]

o Spills: In case of a small spill, decontaminate the area promptly using appropriate spill
cleanup materials.[4] For larger spills, evacuate the area and contact Environmental Health
and Safety.[4]
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Receiving and Storage

[ Receive Compound ]
[ Inspect Container Integrity j
[ Store in Cool, Dry, Ventilated Area]

Handling Protocol

[ Don Appropriate PPE ]

Work in Chemical Fume Hood j

l

Weigh in Sealed Container]

Prepare Solution

Post-Handling and Disposal

[ Decontaminate Work Area]
[ Dispose of Waste Properly]
[Wash Hands Thoroughly]

Click to download full resolution via product page

General Handling and Storage Workflow.
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Experimental Protocols

As no specific experimental protocols for 5-(4-Methylphenyl)-1,3-oxazole were found, a
general procedure for preparing a stock solution is provided below. This should be adapted
based on the specific requirements of your experiment.

Preparation of a Stock Solution

e Pre-Experiment Checklist:
o Ensure a certified chemical fume hood is available and functioning correctly.
o Verify the availability of all necessary PPE.
o Have appropriate solvent and glassware ready.
o Ensure a designated hazardous waste container is accessible.
e Procedure:

1. Calculate the required mass of 5-(4-Methylphenyl)-1,3-oxazole for the desired
concentration and volume of the stock solution.

2. Following the dispensing protocol in section 2.3, weigh the calculated amount of the
compound into a suitable container (e.g., a vial or flask).

3. Inside the fume hood, add the desired solvent to the container with the compound.

4. If necessary, gently agitate the container (e.g., using a magnetic stirrer or by swirling) until
the solid is completely dissolved. Sonication may be used if the compound is difficult to
dissolve, but ensure the container is sealed to prevent aerosolization.

5. Once dissolved, clearly label the container with the compound name, concentration,
solvent, and date of preparation.

6. Store the stock solution under the appropriate conditions as outlined in section 2.2.

Waste Disposal
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All waste containing 5-(4-Methylphenyl)-1,3-oxazole, including contaminated consumables
and spill cleanup materials, must be treated as hazardous waste.[4][9]

o Container: Use a clearly labeled, sealable, and chemically compatible hazardous waste
container.[9]

e Segregation: Do not mix with incompatible waste streams.

o Disposal: Follow all institutional and local regulations for the disposal of chemical waste.
Contact your institution's Environmental Health and Safety department for specific guidance
and to schedule a waste pickup.[9]

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[4] Seek medical attention.[4]

¢ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4]

¢ Inhalation: Move the affected person to fresh air.[4] If breathing is difficult, provide oxygen.
Seek medical attention.[4]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

For any significant exposure or emergency, contact your institution's emergency response line.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 5-(4-
Methylphenyl)-1,3-oxazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126241#handling-and-storage-procedures-for-5-4-

methylphenyl-1-3-oxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/bldpharmatechcoltd/bl3h98821efe?context=bbe
https://www.echemi.com/sds/oxazole-pid_Seven12340.html
https://ehss.syr.edu/wp-content/uploads/2020/12/GD200-21-Irritants.pdf
https://ehs.umich.edu/wp-content/uploads/2015/12/Irritants.docx
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/irritants.pdf
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-irritants
https://ehs.stanford.edu/wp-content/uploads/sops/Irritants.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Methyl_2_piperidin_2_yl_oxazole_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b126241#handling-and-storage-procedures-for-5-4-methylphenyl-1-3-oxazole
https://www.benchchem.com/product/b126241#handling-and-storage-procedures-for-5-4-methylphenyl-1-3-oxazole
https://www.benchchem.com/product/b126241#handling-and-storage-procedures-for-5-4-methylphenyl-1-3-oxazole
https://www.benchchem.com/product/b126241#handling-and-storage-procedures-for-5-4-methylphenyl-1-3-oxazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126241?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

